Cas no 53527-21-2 (Acetamide, 2-bromo-N-[(3,4-dihydroxyphenyl)methyl]-)

• Product Name: Acetamide, 2-bromo-N-[(3,4-dihydroxyphenyl)methyl]-
• CAS No: 53527-21-2
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 1583842
• Update Time: 2024-09-12

Acetamide, 2-bromo-N-[(3,4-dihydroxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-[(3,4-dihydroxyphenyl)methyl]-

• Inchi： 1S/C9H10BrNO3/c10-4-9(14)11-5-6-1-2-7(12)8(13)3-6/h1-3,12-13H,4-5H2,(H,11,14)
• InChI Key： DSNDKGXWGZHBCQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(O)C(O)=C1)(=O)CBr

Computed Properties

• Exact Mass: 258.9844

Experimental Properties

• Density: 1.680±0.06 g/cm3(Predicted)
• Boiling Point: 522.8±50.0 °C(Predicted)
• PSA: 69.56
• pka: 9.57±0.10(Predicted)